![molecular formula C24H20BrP B153551 Tetraphenylphosphonium bromide CAS No. 2751-90-8](/img/structure/B153551.png)
Tetraphenylphosphonium bromide
Overview
Description
Tetraphenylphosphonium bromide (TPPBr) is an organophosphorus compound that has been widely used in scientific research due to its unique properties. It is a quaternary ammonium salt that is highly hydrophobic and has a high affinity for membranes. It has been used in a number of applications, from cellular transport to drug delivery, and its wide range of uses makes it an important tool for researchers.
Scientific Research Applications
Catalysis and Organic Synthesis : TPPB has been used as a phenyl source in the direct transformation of aromatic aldehydes to phenyl esters under oxidative N-heterocyclic carbene (NHC) catalysis, offering moderate yields under mild and organocatalytic conditions (Ramanjaneyulu et al., 2014). Another study demonstrated its role in the one-pot synthesis of pyrano- and furanoquinolines, showcasing its utility in organic synthesis without the need for toxic solvents (Salehi et al., 2011).
Nuclear Waste Management : TPPB has been investigated for its role in removing technetium from radioactive waste streams. Its stability at neutral pH and degradation under alkaline conditions to triphenylphosphonium oxide (TPPO) or by radiolysis to triphenylphosphine (TPP) make it significant in nuclear waste management (Aldridge et al., 2007). Another study explored the fate of TPPB in a UK intermediate-level nuclear waste repository, focusing on its degradation and the solubility of various radionuclides (Evans et al., 2008).
Solar Cell Efficiency : In the field of renewable energy, TPPB has been used as an electron-transporting layer material for high-efficiency bulk heterojunction polymer solar cells (PSCs), significantly enhancing the power conversion efficiency (Gupta et al., 2018).
Crystal Growth and Characterization : The growth of TPPB crystals in organic solvents and water has been studied, focusing on their crystal structures and potential applications in photonics technology due to their optical properties in the near-IR region and Raman scattering intensity (Wang et al., 2017).
Structural Chemistry : Research into the crystal structure of tetraphenylphosphonium triiodotetrabromide, a product of TPPB reaction with iodine monobromide, offers insights into the structural aspects of seven-membered polybromides (Minkwitz et al., 2001).
Environmental Applications : TPPB has been explored as a promoter for hydrate-based CO2 capture from simulated shale gas, indicating its potential in environmental management and CO2 sequestration (Li et al., 2017).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of TPPB are diverse, depending on its application. In the field of organic synthesis, TPPB acts as a phase transfer catalyst . It also serves as a supporting electrolyte for the electroreduction of buckminsterfullerene .
Mode of Action
TPPB interacts with its targets in a unique way. For instance, in the acetylene hydrochlorination reaction, TPPB exhibits strong adsorption towards HCl but very weak adsorption towards C2H2 and VCM . The adsorbed HCl can change the conformational structure of TPPB . This unique preferential activation towards the H–Cl bond promotes the catalytic activity and stability of the supported TPPB catalysts .
Biochemical Pathways
It is known that tppb can facilitate the synthesis of various morphologies of pbs nanocrystals . This suggests that TPPB may interact with certain biochemical pathways to influence the formation and growth of these nanocrystals.
Pharmacokinetics
It is known that tppb is hygroscopic , suggesting that it readily absorbs water, which could potentially influence its bioavailability.
Result of Action
The result of TPPB’s action is largely dependent on its application. For instance, in the acetylene hydrochlorination reaction, the use of TPPB as a catalyst resulted in a high acetylene conversion of 97.1% and the selectivity for VCM above 99.5% . In the synthesis of PbS nanocrystals, TPPB facilitated the formation of well-defined PbS dendritic nanostructures .
Biochemical Analysis
Biochemical Properties
Tetraphenylphosphonium bromide is a lipophilic cation that can easily pass through phospholipid bilayers in response to a trans-negative membrane potential This property allows it to interact with various biomolecules within the cell
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules and changes in gene expression
Temporal Effects in Laboratory Settings
This compound has been studied in organic solvents and water, and a single crystal of this compound (2H2O) has been obtained in water by a slow temperature-lowering method . Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is limited.
Transport and Distribution
This compound, due to its lipophilic nature, can easily pass through phospholipid bilayers This suggests that it could be widely distributed within cells and tissues
properties
IUPAC Name |
tetraphenylphosphanium;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20P.BrH/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;/h1-20H;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRKFQVAOMSWFDU-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20BrP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
18198-39-5 (Parent) | |
Record name | Phosphonium, tetraphenyl-, bromide (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002751908 | |
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DSSTOX Substance ID |
DTXSID30883722 | |
Record name | Phosphonium, tetraphenyl-, bromide (1:1) | |
Source | EPA DSSTox | |
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Molecular Weight |
419.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2751-90-8 | |
Record name | Tetraphenylphosphonium bromide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2751-90-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Phosphonium, tetraphenyl-, bromide (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002751908 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetraphenylphosphonium bromide | |
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Record name | Phosphonium, tetraphenyl-, bromide (1:1) | |
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Record name | Phosphonium, tetraphenyl-, bromide (1:1) | |
Source | EPA DSSTox | |
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Record name | Tetraphenylphosphonium bromide | |
Source | European Chemicals Agency (ECHA) | |
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Record name | Tetraphenylphosphonium bromide | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of TPPB?
A1: Tetraphenylphosphonium bromide has the molecular formula (C6H5)4PBr and a molecular weight of 419.33 g/mol.
Q2: Does TPPB exhibit any notable spectroscopic features?
A2: Yes, TPPB is commonly characterized using 31P {1H} NMR spectroscopy. [] Additionally, its strong Raman scattering intensity makes it a potential candidate in Raman-scattering-based nonlinearity applications. []
Q3: Is TPPB soluble in both organic solvents and water?
A3: Yes, TPPB exhibits solubility in both organic solvents and water. This property allows for its use in diverse applications. [, ]
Q4: How does silica support affect the decomposition of TPPB?
A4: Interestingly, silica-supported TPPB decomposes differently than its unsupported analogue. Unsupported TPPB follows pseudo-zeroth-order kinetics, while the supported reagent displays a first-order decay. Furthermore, the supported form shows a higher tendency to eliminate triphenylphosphine. []
Q5: Can TPPB act as a catalyst in organic reactions?
A5: Yes, TPPB has shown catalytic activity in various organic reactions. For instance, it effectively catalyzes fluorodenitrations and fluorodesulfonylations, leading to the efficient synthesis of meta-fluoro aromatic compounds. [, ]
Q6: What other reactions can be catalyzed by TPPB?
A6: TPPB has demonstrated catalytic potential in several other reactions. These include: * Cross-coupling of allyl bromide with arylboronic acids to synthesize allylbenzenes when used with a palladium chloride intercalated clay catalyst [] * Ring-opening copolymerization of donor-acceptor norbornadiene dicarboxylic acid anhydride with its corresponding monoglycidyl ester derivatives, yielding novel photoresponsive polyesters [] * Direct esterification of aromatic aldehydes under oxidative N-heterocyclic carbene catalysis [] * Synthesis of solid epoxy resin E-12 from bisphenol A liquid epoxy resin E-54 and solid bisphenol A []
Q7: Has TPPB been explored as a non-metal catalyst?
A7: Yes, recent studies have investigated the use of TPPB as a novel non-metal catalyst in the acetylene hydrochlorination reaction. Theoretical and experimental results indicate promising catalytic activity, particularly when supported on activated carbon. []
Q8: How does the catalytic activity of TPPB compare to other ionic liquids in acetylene hydrochlorination?
A8: Among the ionic liquids studied, TPPB exhibited the highest catalytic activity for acetylene hydrochlorination, followed by tetraphenylphosphonium chloride (TPPC) and butyltriphenylphosphonium bromide (BuTPPB). Tetraphenylphosphonium tetrafluoroborate (TPPT) showed significantly lower activity. []
Q9: Can TPPB be used in analytical techniques?
A9: Yes, TPPB has proven useful in analytical chemistry, particularly in laser ablation/desorption mass spectrometry for the chemical characterization of single particles. [, ]
Q10: How is TPPB utilized in separation processes?
A10: TPPB plays a crucial role in separating specific compounds from complex mixtures. Examples include: * Selective recovery of rhenium from gas-scrubbing solutions generated during molybdenite roasting [] * Application in reversed-phase high-performance liquid chromatography (RP-HPLC) for the separation and determination of basic esters and esterquats [] * Removal of reactive dyes from aqueous solutions through ion-pair extraction [] * Selective sorption and preconcentration of Chromium(VI) species from aqueous solutions for spectrometric determination []
Q11: Does TPPB interact with biological systems?
A11: Yes, research suggests that TPPB can interact with biological systems. It has been shown to affect the proton motive force in the bacterium Clostridium sporogenes PA 3679. []
Q12: Has TPPB been used to study biological processes?
A12: Yes, TPPB and its derivatives have been employed in various biological studies. For example: * Researchers used TPPB to investigate the effect of complement proteins C5b9 on blood platelets. [] * Studies exploring mitochondrial function during aging in rat hepatocytes used radioactive TPPB to measure mitochondrial membrane potential. [] * TPPB has been explored as a potential molecular imaging probe for mitochondrial dysfunction. [] * Researchers investigated the potential role of efflux pumps in Staphylococcus pseudintermedius resistance to TPPB. []
Q13: Are there any environmental concerns associated with TPPB?
A13: While limited data is available specifically on TPPB, the degradation of this compound used for technetium separation raises concerns due to the potential release of pertechnetate (TcO4-), a highly mobile anion in groundwater. []
Q14: What are some other notable applications of TPPB?
A14: TPPB has found applications in various fields:* Crystal Growth: Large single crystals of TPPB (2H2O) have been successfully grown, exhibiting excellent transparency in the near-IR region, suggesting potential applications in photonics. []* Photosensitized Polymerizations: TPPB salts can act as photoinitiators for the polymerization of styrene and methyl methacrylate. []
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